Cas no 1360945-34-1 (7-bromo-4-chloro-1H-benzimidazole)

7-bromo-4-chloro-1H-benzimidazole structure
1360945-34-1 structure
Product Name:7-bromo-4-chloro-1H-benzimidazole
CAS No:1360945-34-1
MF:C7H4BrClN2
MW:231.48
MDL:MFCD28040523
CID:2102196
PubChem ID:91971137
Update Time:2025-10-05

7-bromo-4-chloro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 7-BROMO-4-CHLORO-1H-BENZIMIDAZOLE
    • 4-bromo-7-chloro-1H-benzimidazole
    • 4-Bromo-7-chloro-1H-benzo[d]imidazole
    • FCH4158505
    • OR400259
    • CID 91971137
    • 1H-Benzimidazole, 7-bromo-4-chloro-
    • MFCD28040523
    • PS-11804
    • 4-BROMO-7-CHLORO-3H-1,3-BENZODIAZOLE
    • 1360945-34-1
    • AS-813/43501555
    • G79336
    • AKOS027296870
    • 7-bromo-4-chloro-1H-benzimidazole
    • MDL: MFCD28040523
    • Inchi: 1S/C7H4BrClN2/c8-4-1-2-5(9)7-6(4)10-3-11-7/h1-3H,(H,10,11)
    • InChI Key: CEUQSGOBJMLVLX-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C2=C1NC=N2)Cl

Computed Properties

  • Exact Mass: 229.92464g/mol
  • Monoisotopic Mass: 229.92464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.878±0.06 g/cm3(Predicted)
  • Boiling Point: 439.3±25.0 °C(Predicted)
  • pka: 8.66±0.30(Predicted)

7-bromo-4-chloro-1H-benzimidazole Customs Data

  • HS CODE:2933998090

7-bromo-4-chloro-1H-benzimidazole Pricemore >>

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